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Introduction

Sodium triethylborohydride (NaBH(CzHs)3) is a powerful and selective reducing agent
frequently employed in organic synthesis. As a pyrophoric, air- and moisture-sensitive solid, a
thorough understanding of its physical properties is paramount for safe handling, effective
experimental design, and process scale-up. This technical guide provides a comprehensive
overview of the known physical characteristics of solid sodium triethylborohydride, outlines
experimental protocols for their determination, and presents a logical workflow for the
characterization of such sensitive materials.

Core Physical Properties

The physical properties of solid sodium triethylborohydride are summarized in the table
below. It is critical to note that due to its reactive nature, some properties, such as the density
of the solid, are not widely reported, with most available data pertaining to its solutions in
various organic solvents.
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Property

Value

Notes

Appearance

Colorless to white crystalline
solid.[1][2]

May also be described as an

off-white powder.[2]

Molecular Formula CeHi6BNa
Molar Mass 121.99 g/mol
Melting Point 30°C

Density (Solid)

Not explicitly reported in

literature.

Densities of 1.0 M solutions in
toluene and THF are reported
as 0.866 g/mL and 0.89 g/mL
at 25 °C, respectively.[3][4]

Solubility

Soluble in polar aprotic
solvents such as ethers (e.g.,
THF) and dimethylformamide
(DMF).[2]

Reacts with water and protic

solvents like alcohols.[2]

Crystal Structure

Specific crystal structure not

definitively determined.

Its trimethylborohydride
analogue is known to adopt a
tetrameric structure in toluene

solution.[1]

Pyrophoricity

Pyrophoric solid; ignites
spontaneously on contact with
air.[1]

Requires handling under an

inert atmosphere.

Experimental Protocols

The determination of the physical properties of pyrophoric and air-sensitive solids like sodium

triethylborohydride necessitates specialized equipment and handling techniques to ensure

safety and data accuracy. All manipulations should be performed in an inert atmosphere, such

as in a glovebox or using Schlenk line techniques.

Melting Point Determination

Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.
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Methodology:
e Sample Preparation (in a glovebox):

o Finely grind a small amount of solid sodium triethylborohydride using a mortar and
pestle to ensure uniform heat transfer.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Seal the open end of the capillary tube using a flame (if the material is not heat-sensitive
to the point of decomposition from brief heating) or with a suitable inert sealant. This is
crucial to prevent reaction with any trace atmosphere in the melting point apparatus.

e Measurement:
o Place the sealed capillary tube into a calibrated melting point apparatus.

o Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

o Record the temperature at which the first droplet of liquid is observed and the temperature
at which the entire sample becomes liquid. This range represents the melting point. For a
pure substance, this range should be narrow.

Density Determination (Gas Pychometry)

Objective: To determine the skeletal density of the solid material. Gas pycnometry is a suitable
method for air-sensitive powders as the measurement can be performed under an inert gas.

Methodology:
o Sample Preparation (in a glovebox):

o Weigh a sample of solid sodium triethylborohydride accurately using an analytical
balance.

o Transfer the weighed sample to the sample chamber of the gas pycnometer.
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e Measurement:

o Seal the sample chamber and transfer it to the gas pycnometer instrument, ensuring the
inert atmosphere is maintained.

o Purge the system with a high-purity inert gas (typically helium) to remove any residual air.

o Perform the density measurement according to the instrument's operating procedure. The
instrument will calculate the volume of the solid by measuring the pressure change of the
inert gas in a calibrated volume.

o The density is then calculated as the mass of the sample divided by the measured
volume.

Crystal Structure Determination (X-ray Crystallography)

Objective: To elucidate the arrangement of atoms within the crystal lattice.
Methodology:
e Crystal Growth (in a glovebox):

o Grow a single crystal of sodium triethylborohydride suitable for X-ray diffraction. This
can be achieved by slow evaporation of a saturated solution in an appropriate anhydrous,
aprotic solvent (e.g., toluene or diethyl ether) or by slow cooling of a saturated solution.

e Crystal Mounting (in a glovebox):

o Select a well-formed single crystal and mount it on a goniometer head. The crystal is
typically coated in a cryo-protectant oil (e.g., Paratone-N) to prevent reaction with the
atmosphere during transfer to the diffractometer.

o Data Collection:

o Quickly transfer the mounted crystal to the X-ray diffractometer, which is equipped with a
cold stream of an inert gas (e.g., nitrogen) to maintain the crystal at a low temperature
(typically 100 K) and protect it from air exposure.
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o Collect the diffraction data by rotating the crystal in the X-ray beam.

e Structure Solution and Refinement:

o Process the collected diffraction data to determine the unit cell parameters and space
group.

o Solve the crystal structure using direct methods or Patterson methods to obtain an initial
model of the atomic positions.

o Refine the structural model against the experimental data to obtain precise atomic
coordinates, bond lengths, and bond angles.

Workflow and Logical Relationships

The following diagram illustrates a logical workflow for the characterization of the physical
properties of an air-sensitive solid like sodium triethylborohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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